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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754

Technical Support Center: PS-1145
Dihydrochloride

Welcome to the technical support center for PS-1145 dihydrochloride. This guide provides
troubleshooting advice and answers to frequently asked questions to help you prevent
precipitation and ensure the successful use of PS-1145 dihydrochloride in your cell culture
experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my PS-1145 dihydrochloride precipitating when | add it to my cell culture
medium?

Al: PS-1145 dihydrochloride has very low solubility in aqueous solutions like cell culture
media.[1] Precipitation typically occurs when the compound is introduced too quickly into the
aqueous environment or when its concentration exceeds its solubility limit in the final medium.
The primary solvent for this compound is DMSO, and it is crucial to first prepare a concentrated
stock solution in this solvent before further dilution.[1][2]

Q2: What is the recommended solvent for preparing a stock solution of PS-1145
dihydrochloride?
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A2: The recommended solvent is high-purity, anhydrous Dimethyl Sulfoxide (DMSO).[1][2] It is
important to use fresh DMSO, as moisture-absorbing DMSO can reduce the solubility of the
compound.[2]

Q3: What is the maximum concentration for a DMSO stock solution?

A3: PS-1145 dihydrochloride is soluble in DMSO at concentrations up to 10 mg/mL or 5 mM
with gentle warming.[3][4] For practical purposes, preparing a 5 mM or 10 mM stock solution is
a common starting point.

Q4: How should | store the powdered compound and the DMSO stock solution?

A4: The solid, powdered form of PS-1145 dihydrochloride should be stored desiccated at 2-
8°C for short-term storage and -20°C for long-term storage.[1][5] Once dissolved in DMSO, the
stock solution should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for
up to a year or -80°C for up to two years.[2][6]

Q5: What is the likely cause of precipitation in my culture medium even when using a DMSO
stock?

A5: This is often due to "shock precipitation” from adding the concentrated DMSO stock directly
to the full volume of agueous media. The abrupt change in solvent polarity causes the
compound to fall out of solution. To avoid this, the DMSO stock should be diluted serially and
added to the medium slowly while mixing. General instability of media components due to
temperature shifts or pH changes can also contribute to precipitation.[7]

Troubleshooting Guide

If you observe precipitation in your culture after adding PS-1145 dihydrochloride, follow these
steps to identify and resolve the issue.

Troubleshooting Workflow for PS-1145 Precipitation
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Precipitation Observed
in Culture Medium

Precipitate in stock solution.
Re-dissolve with gentle warming (~60°C).
If it persists, prepare a fresh stock solution.

This likely caused shock precipitation.

Use a serial dilution method.

Stock added directly to
full volume of medium.

Stock was serially diluted
and added slowly.

PS-1145 Conc. DMSO Conc.

Final PS-1145 concentration may be Final DMSO concentration >0.5%?

too high for your specific medium. High DMSO can affect cell health and
Try a lower final concentration. compound solubility. Keep DMSO <0.5%.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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